Cas no 1416444-90-0 ((R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid)

• Product Name: (R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid
• CAS No: 1416444-90-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 4797991
• Update Time: 2025-10-18

(R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-(TERT-BUTOXYCARBONYL)-2,2-DIMETHYLMORPHOLINE-3-CARBOXYLIC ACID
• (R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-7-17-12(4,5)8(13)9(14)15/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m0/s1
• InChI Key： GJZYDQLMLYHLAE-QMMMGPOBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on (R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid

Introduction to (R)-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic Acid (CAS No. 1416444-90-0)

(R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1416444-90-0, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the presence of a tert-butoxycarbonyl (Boc) protecting group and a chiral morpholine core, make it an invaluable tool for the development of enantioselective drugs and chiral catalysts.

The significance of this compound lies in its ability to facilitate the introduction of chiral centers into molecular frameworks, which is a critical aspect of modern drug design. The Boc group provides stability and protection during synthetic processes, allowing for selective deprotection at later stages without affecting other functional groups. This characteristic makes it particularly useful in multi-step syntheses where precise control over reaction pathways is essential.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with improved efficacy and reduced side effects. (R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) has emerged as a key building block in this endeavor. Its application in the synthesis of protease inhibitors, kinase inhibitors, and other bioactive molecules has been extensively explored. For instance, studies have demonstrated its utility in constructing complex scaffolds that mimic natural bioactive compounds, thereby enhancing drug-target interactions.

The morpholine ring in this compound contributes to its pharmacological properties by influencing solubility, metabolic stability, and binding affinity. Additionally, the presence of multiple stereocenters allows for the creation of enantiomerically pure compounds, which are often required for optimal therapeutic outcomes. This has led to its adoption in the synthesis of chiral drugs targeting specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of (R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) as a versatile intermediate. Researchers have utilized these tools to predict and optimize its reactivity in various synthetic protocols. Such computational insights have not only accelerated the discovery process but also provided new avenues for drug development.

The compound's role in asymmetric synthesis is particularly noteworthy. By serving as a precursor for enantiomerically enriched intermediates, it enables the production of drugs with high enantiomeric purity. This is crucial because many pharmacologically active compounds exhibit significant differences in potency and safety profiles between their enantiomers. The ability to selectively produce one enantiomer over another can lead to more effective and safer medications.

In addition to its pharmaceutical applications, (R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) has found utility in materials science and catalysis. Its chiral environment can be leveraged to design novel catalysts that facilitate asymmetric reactions with high selectivity. Such catalysts are essential for producing optically active compounds on an industrial scale.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent methodologies have focused on greener synthetic routes, minimizing waste and reducing environmental impact. These efforts align with the broader trend toward sustainable chemistry practices.

The use of (R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) in clinical trials has also been a subject of interest. Several ongoing studies are exploring its potential as a precursor for novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. Preliminary results suggest promising outcomes, warranting further investigation into its pharmacological properties.

The compound's stability under various conditions makes it an attractive candidate for long-term storage and transport. This reliability is crucial for both research laboratories and pharmaceutical manufacturers who require consistent quality throughout their processes.

In conclusion, (R-4-(Tert-butoxycarbonyl)-2,2-dimethylmorpholine-3-carboxylic acid) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and industrial applications. Its unique structural features and reactivity make it an indispensable tool for researchers striving to create innovative therapeutic solutions.